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Cat. No.: B1664964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetaldophosphamide is an analog of cyclophosphamide, a widely used chemotherapeutic

agent. Like its parent compound, Acetaldophosphamide is believed to exert its antitumor

effects through its action as a DNA alkylating agent, leading to cell cycle arrest and apoptosis.

These application notes provide a comprehensive guide to the experimental evaluation of

Acetaldophosphamide's antitumor activity, detailing essential in vitro and in vivo protocols.

Mechanism of Action
Acetaldophosphamide is a prodrug that requires metabolic activation to its active form,

phosphoramide mustard. The proposed mechanism of action involves the alkylation of DNA,

primarily at the N7 position of guanine.[1][2] This leads to the formation of DNA cross-links,

which interfere with DNA replication and transcription, ultimately triggering programmed cell

death (apoptosis).[2][3][4] The induction of apoptosis by cyclophosphamide and its analogs is

often associated with the generation of reactive oxygen species (ROS) and depletion of

intracellular glutathione (GSH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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